Cas no 1620062-88-5 (Potassium trifluoro(4-(trifluoromethyl)phenyl)borate)

Potassium trifluoro(4-(trifluoromethyl)phenyl)borate structure
1620062-88-5 structure
Product Name:Potassium trifluoro(4-(trifluoromethyl)phenyl)borate
CAS No:1620062-88-5
MF:C7H4BF6K
MW:252.006383895874
CID:5740372
PubChem ID:23679121
Update Time:2023-11-11

Potassium trifluoro(4-(trifluoromethyl)phenyl)borate Chemical and Physical Properties

Names and Identifiers

    • Potassium Trifluoro[4-(trifluoromethyl)phenyl]borate
    • AB17462
    • POTASSIUM TRIFLUORO[4-(TRIFLUOROMETHYL)PHENYL]BORANUIDE
    • SCHEMBL9894460
    • EN300-1253069
    • AKOS012987558
    • Potassium trifluoro[4-(trifluoromethyl)phenyl]borate(1-)
    • Potassium trifluoro(4-(trifluoromethyl)-phenyl)borate
    • POTASSIUM[4-(TRIFLUOROMETHYL)PHENYL]TRIFLUOROBORATE
    • potassium;trifluoro-[4-(trifluoromethyl)phenyl]boranuide
    • N11975
    • Potassium trifluoro(4-(trifluoromethyl)phenyl)borate
    • 1620062-88-5
    • Potassium 4-(trifluoromethyl)phenyltrifluoroborate
    • DTXSID80635556
    • potassium trifluoro-[4-(trifluoromethyl)phenyl]boranuide;Potassium 4-(trifluoromethyl)phenyltrifluoroborate
    • A810717
    • C7H4BF6K
    • KVDSXGFQLXKOID-UHFFFAOYSA-N
    • Potassium (4-trifluoromethylphenyl)trifluoroborate
    • AS-2585
    • MFCD04039955
    • Potassiumtrifluoro(4-(trifluoromethyl)phenyl)borate
    • CS-W012622
    • 166328-08-1
    • Potassium [4-(trifluoromethyl)phenyl]trifluoroborate
    • Borate(1-), trifluoro[4-(trifluoromethyl)phenyl]-, potassium (1:1), (T-4)-
    • potassium:trifluoro-[4-(trifluoromethyl)phenyl]boranuide
    • MDL: MFCD04039955
    • Inchi: 1S/C7H4BF6.K/c9-7(10,11)5-1-3-6(4-2-5)8(12,13)14;/h1-4H;/q-1;+1
    • InChI Key: KVDSXGFQLXKOID-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

  • Exact Mass: 251.9947308g/mol
  • Monoisotopic Mass: 251.9947308g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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